Cas no 172451-37-5 (Imperatoxin A)
Imperatoxin A structure
Imperatoxin A
172451-37-5
C148H260N58O45S6
3764.40
138294
Imperatoxin A Properties
Names and Identifiers
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- L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arginyl-L-cysteinyl-L-lysyl-L-alanyl-L-a-aspartyl-L-asparaginyl-L-a-aspartyl-L-cysteinyl-L-cysteinylglycyl-L-lysyl-L-lysyl-L-cysteinyl-L-lysyl-L-arginyl-L-arginylglycyl-L-threonyl-L-asparaginyl-L-alanyl-L-a-glutamyl-L-lysyl-L-arginyl-L-cysteinyl-,cyclic (3?17),(10?21),(16?32)-tris(disulfide)
- IMPERATOXIN A, PANDINUS IMPERATOR
- H-GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG-OH
- H-GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG-OH (DISULFIDE BONDS UNDETERMINED)
- GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG-ARG-GLY-THR-ASN-ALA-GLU-LYS-ARG-CYS-ARG
- PTX(A)
- Imperatoxin A
- L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arg...
- L-Arginine,glycyl-L-a-aspartyl-L-cysteinyl-L-leucyl-L-prolyl-L-histidyl-L-leucyl-L-lysyl-L-arginyl-L-cysteinyl-L-lysyl-L-alan
- GLY-ASP-CYS-LEU-PRO-HIS-LEU-LYS-ARG-CYS-LYS-ALA-ASP-ASN-ASP-CYS-CYS-GLY-LYS-LYS-CYS-LYS-ARG
- Ip Txa
- IMPERATOXIN-ACTIVATOR
- IPTXA
- IMPERATOXIN A (IP TXA9 SYNTHETIC >98% \
- +Expand
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- MFCD01323698
Imperatoxin A Suppliers
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier
(CAS:172451-37-5)
LAI JING LI
13336049365
3007955256@qq.com
Imperatoxin A Related Literature
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Oliva M. Primera-Pedrozo,Zikri Arslan,Bakhtiyor Rasulev,Jerzy Leszczynski Nanoscale, 2012,4, 1312-1320
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3. Back cover
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Danny Bavli,Noam Emanuel,Yechezkel Barenholz Anal. Methods, 2014,6, 395-403
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Jian Liu,Chunrui Ma,Gregory Collins,Andy D. Alemayehu,Guru Subramanyam,Jie He,Jiechao Jiang,Efstathios I. Meletis,Amar Bhalla CrystEngComm, 2013,15, 6641-6644
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Nagarajan Ramkumar,Rajagopal Nagarajan RSC Adv., 2015,5, 87838-87840
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Xing-Hua Zhou,Jingdong Luo,Joshua A. Davies,Su Huang J. Mater. Chem., 2012,22, 16390-16398
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Gang-Tian Zhu,Sheng He,Xiao-Mei He,Shu-Kui Zhu,Yu-Qi Feng RSC Adv., 2017,7, 40608-40614
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Sichen Fan,Tianhua Yang,Yongsheng Chen,Beibei Yan,Rundong Li,Guanyi Chen RSC Adv., 2020,10, 6362-6376
172451-37-5 (Imperatoxin A) Related Products
- 18944-28-0(3-Ketodihydrosphingosine)
- 19822-35-6(4-Isothiocyanato-4'-nitrodiphenyl Sulfide)
- 102601-38-7(L-Leucine,N-[(phenylmethoxy)carbonyl]-b-alanyl- (9CI))
- 161074-67-5(Glutens, hydrolyzates, reaction products with lauroyl chloride, sodium salts)
- 175276-49-0(Methyl 4-formyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)
- 175277-11-9(3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid)
- 124391-76-0(benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 102187-53-1(4-((4-(Diethylamino)-2-methylphenyl)imino)-N-methyl-1-oxo-1,4-dihydronaphthalene-2-carboxamide)
- 1467-16-9(1H-Imidazole hydrochloride)
- 190374-70-0(L-Norvaline,5-[(aminoiminomethyl)thio]-)
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